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Compound of Interest

Compound Name: 4-Bromo-2-cyclopropoxypyridine

Cat. No.: B596339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information for 4-Bromo-
2-cyclopropoxypyridine. Detailed experimental protocols, spectral data, and biological activity

data for this specific compound are not readily available in the public domain. The information

presented herein is intended for research and informational purposes only.

Chemical Identity and Properties
4-Bromo-2-cyclopropoxypyridine is a substituted pyridine derivative. Pyridine and its

derivatives are common structural motifs in many pharmaceuticals and agrochemicals, making

this compound a potentially valuable building block in medicinal chemistry and drug discovery.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 1209460-14-9

Molecular Formula C₈H₈BrNO

IUPAC Name 4-bromo-2-(cyclopropyloxy)pyridine

Table 2: Physicochemical Properties
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Property Value Source

Molecular Weight 214.06 g/mol Multiple Suppliers

Purity Typically ≥95% or ≥97% Varies by Supplier

Appearance
Not specified (likely a solid or

oil)
-

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

Safety and Handling
A specific Safety Data Sheet (SDS) for 4-Bromo-2-cyclopropoxypyridine is not publicly

available. However, based on data for structurally related compounds such as 4-bromo-2-

chloropyridine and 4-bromo-2-(difluoromethoxy)pyridine, the following hazards should be

anticipated. All handling should be performed in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Table 3: GHS Hazard Statements for Structurally Related Compounds

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,

P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405,

P501.
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Disclaimer: No specific experimental protocol for the synthesis of 4-Bromo-2-
cyclopropoxypyridine has been found in the public domain. The following represents a

plausible synthetic route based on general principles of organic chemistry for related

compounds. This protocol has not been experimentally validated and should be adapted and

optimized by a qualified chemist.

A potential synthetic route could involve the nucleophilic aromatic substitution of a di-

halogenated pyridine with cyclopropanol or the O-alkylation of a hydroxypyridine derivative.

Hypothetical Synthesis Workflow:
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Hypothetical Synthesis of 4-Bromo-2-cyclopropoxypyridine

Starting Material:
4-Bromo-2-chloropyridine

Reaction Conditions:
Inert Atmosphere (N2 or Ar)
Room Temperature to Reflux

1.

Reagent:
Cyclopropanol

2.

Base:
Sodium Hydride (NaH)

3.

Solvent:
Anhydrous THF

4.

Workup:
Aqueous Quench

Extraction with Organic Solvent

Purification:
Column Chromatography

Product:
4-Bromo-2-cyclopropoxypyridine
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General Workflow for Exploring Biological Activity

Synthesis of
4-Bromo-2-cyclopropoxypyridine

and Analogs

High-Throughput Screening (HTS)
(e.g., target-based or phenotypic assays)

Hit Identification

Lead Optimization
(Structure-Activity Relationship Studies)

In Vitro and In Vivo
Pharmacological Profiling

Preclinical Development

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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